Cas no 1613051-24-3 ((2E)-3-(1-ethyl-1H-pyrazol-4-yl)prop-2-enoic acid)

(2E)-3-(1-ethyl-1H-pyrazol-4-yl)prop-2-enoic acid is a structurally distinct α,β-unsaturated carboxylic acid featuring a pyrazole moiety. Its conjugated system and electron-rich heterocyclic group contribute to its utility as a versatile intermediate in organic synthesis, particularly in the preparation of pharmacologically active compounds. The ethyl-substituted pyrazole enhances lipophilicity, while the prop-2-enoic acid moiety allows for further functionalization via Michael additions or esterification. This compound exhibits potential as a building block for agrochemicals and pharmaceuticals due to its rigid scaffold and reactivity. Its stability under standard conditions and compatibility with common synthetic methodologies make it a practical choice for research and industrial applications.

(2E)-3-(1-ethyl-1H-pyrazol-4-yl)prop-2-enoic acid structure

1613051-24-3 structure

Product Name:(2E)-3-(1-ethyl-1H-pyrazol-4-yl)prop-2-enoic acid

CAS No:1613051-24-3

MF:C₈H₁₀N₂O₂

MW:166.177201747894

MDL:MFCD00462200

CID:4609117

PubChem ID:5374064

Update Time:2025-05-23

(2E)-3-(1-ethyl-1H-pyrazol-4-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

- (2E)-3-(1-ethyl-1H-pyrazol-4-yl)prop-2-enoic acid
- MDL： MFCD00462200
- Inchi： 1S/C8H10N2O2/c1-2-10-6-7(5-9-10)3-4-8(11)12/h3-6H,2H2,1H3,(H,11,12)/b4-3+
- InChI Key： PEOBEMGZOZNVGK-ONEGZZNKSA-N
- SMILES： C(O)(=O)/C=C/C1=CN(CC)N=C1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3

(2E)-3-(1-ethyl-1H-pyrazol-4-yl)prop-2-enoic acid Pricemore >>

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TRC	E208606-100mg	(2e)-3-(1-Ethyl-1h-pyrazol-4-yl)prop-2-enoic Acid	1613051-24-3		100mg	$ 50.00	2022-06-05
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